Cas no 158868-13-4 (Pyridin-4-amine;hydrate)

• Product Name: Pyridin-4-amine;hydrate
• CAS No: 158868-13-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 2779933
• PubChem ID: 71350987
• Update Time: 2025-04-21

Pyridin-4-amine;hydrate Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-amine--water (1/1)
• DTXSID80776756
• 158868-13-4
• Pyridin-4-amine;hydrate

• Inchi： 1S/C5H6N2.H2O/c6-5-1-3-7-4-2-5;/h1-4H,(H2,6,7);1H2
• InChI Key： KASVQZWALBABKA-UHFFFAOYSA-N
• SMILES： O.NC1C=CN=CC=1

Computed Properties

• Exact Mass: 112.063662883Da
• Monoisotopic Mass: 112.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 48
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9Ų